Cas no 105632-28-8 (1-(dimethylamino)-3-[3-(dimethylaminocarbamoylamino)-2-methylphenyl]urea)

• Product Name: 1-(dimethylamino)-3-[3-(dimethylaminocarbamoylamino)-2-methylphenyl]urea
• CAS No: 105632-28-8
• MF: C₁₃H₂₂N₆O₂
• MW: 294.352781772614
• CID: 1158140
• PubChem ID: 71333681
• Update Time: 2025-04-20

1-(dimethylamino)-3-[3-(dimethylaminocarbamoylamino)-2-methylphenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(dimethylamino)-3-[3-(dimethylaminocarbamoylamino)-2-methylphenyl]urea
• 105632-28-8
• N,N'-(2-Methyl-1,3-phenylene)bis(2,2-dimethylhydrazine-1-carboxamide)
• DTXSID90761895

• Inchi： 1S/C13H22N6O2/c1-9-10(14-12(20)16-18(2)3)7-6-8-11(9)15-13(21)17-19(4)5/h6-8H,1-5H3,(H2,14,16,20)(H2,15,17,21)
• InChI Key： IZDUQUOGFXCBIF-UHFFFAOYSA-N
• SMILES： O=C(NN(C)C)NC1C=CC=C(C=1C)NC(NN(C)C)=O

Computed Properties

• Exact Mass: 294.18066
• Monoisotopic Mass: 294.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 88.7Ų

Experimental Properties

• PSA: 88.74
• LogP: 2.00020